1-[(3,5-difluorophenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(3,5-difluorophenyl)methyl]-3-(3-fluorophenyl)-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C19H12F3N2O2S/c20-12-2-1-3-15(9-12)24-18(25)17-16(4-5-27-17)23(19(24)26)10-11-6-13(21)8-14(22)7-11/h1-9,17H,10H2/q+1
• InChI Key: LLEPTUCRFFOVFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C(=O)C3C(=[N+](C2=O)CC4=CC(=CC(=C4)F)F)C=CS3
• Molecular Formula: C19H12F3N2O2S+
• Molecular Weight: 389.4 g/mol

Description

1-[(3,5-difluorophenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H11F3N2O2S and its molecular weight is 388.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Properties

Substituted thienopyrimidines, similar to the compound , have been synthesized and evaluated for their antibacterial properties. These compounds have shown potential in treating bacterial infections, highlighting their importance in medicinal chemistry and pharmaceutical research (More et al., 2013).

Anti-inflammatory and Analgesic Activities

Derivatives of thieno[3,4-c]pyrazole, structurally related to thienopyrimidine, have demonstrated remarkable analgesic, anti-inflammatory, and antipyretic activities in animal models, as well as platelet antiaggregating activity in vitro comparable to that of acetylsalicylic acid (Menozzi et al., 1992).

Anticancer and Antileukemia Activities

The synthesis of polynuclear heterocycles incorporating the thienopyrimidine structure has been explored for their high biological activities, including adenosine kinase inhibition, platelet aggregation inhibition, antileukemia, and anticancer activities (El-Gazzar et al., 2006).

Larvicidal Activity

New series of pyrimidine derivatives linked with morpholinophenyl groups have been synthesized and reported for their significant larvicidal activity against third instar larvae, showcasing their potential in pest control and public health (Gorle et al., 2016).

Antifungal Development

The process development and synthesis of broad-spectrum triazole antifungal agents, including the use of thieno[3,2-d]pyrimidine derivatives, underscore their significance in combating fungal infections (Butters et al., 2001).

Urease Inhibition

Derivatives of pyrido[1,2-a]pyrimidine have been synthesized and evaluated for their urease inhibition activity, which is crucial for the development of treatments for diseases caused by urease-producing pathogens (Rauf et al., 2010).